Cas no 1021218-41-6 (1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one)

1-{3-[(Diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one is a specialized organic compound featuring a diethylamino-methyl substituent and methoxyphenyl ethanone moiety. Its structural design incorporates both phenolic hydroxyl groups and an electron-rich aromatic system, making it a potential intermediate in synthetic chemistry applications. The presence of multiple functional groups enhances its reactivity, particularly in condensation or substitution reactions. This compound may exhibit utility in pharmaceutical or materials research due to its ability to participate in complex molecular frameworks. Its stability under controlled conditions and compatibility with further derivatization offer flexibility in synthetic pathways. The balanced hydrophilicity-lipophilicity profile may also facilitate solubility in diverse solvent systems.
1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one structure
1021218-41-6 structure
Product Name:1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one
CAS No:1021218-41-6
MF:C20H25NO4
MW:343.41680598259
CID:5771891
Update Time:2025-06-14

1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[3-[(diethylamino)methyl]-2,4-dihydroxyphenyl]-2-(4-methoxyphenyl)-
    • 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one
    • Inchi: 1S/C20H25NO4/c1-4-21(5-2)13-17-18(22)11-10-16(20(17)24)19(23)12-14-6-8-15(25-3)9-7-14/h6-11,22,24H,4-5,12-13H2,1-3H3
    • InChI Key: JZUDWSGTXJCFEI-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(O)C(CN(CC)CC)=C1O)CC1=CC=C(OC)C=C1

Experimental Properties

  • Density: 1.175±0.06 g/cm3(Predicted)
  • Boiling Point: 521.3±38.0 °C(Predicted)
  • pka: 6.72±0.50(Predicted)

1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one Pricemore >>

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Additional information on 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one

Comprehensive Overview of 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one (CAS No. 1021218-41-6)

In the realm of organic chemistry and pharmaceutical research, 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one (CAS No. 1021218-41-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its diethylamino and methoxyphenyl functional groups, is often explored for its biochemical interactions and synthetic versatility. Researchers and industry professionals frequently search for terms like "synthesis of 1021218-41-6", "biological activity of diethylamino-methyl compounds", and "applications of methoxyphenyl derivatives", reflecting the growing interest in this molecule.

The molecular structure of 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one combines a dihydroxyphenyl core with a methoxyphenyl side chain, making it a subject of study in drug discovery and material science. Its CAS No. 1021218-41-6 is a critical identifier for databases and regulatory compliance, ensuring precise communication in scientific literature. Recent trends in AI-driven drug design and green chemistry have further amplified the relevance of such compounds, as they align with the demand for sustainable and computationally optimized chemical entities.

One of the most searched questions related to this compound is: "What are the potential therapeutic uses of 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one?". Preliminary studies suggest its utility in modulating specific enzymatic pathways, though extensive clinical validation is still underway. The diethylamino moiety, in particular, is known to enhance bioavailability, a feature highly sought after in pharmacokinetic optimization. Meanwhile, the methoxyphenyl group contributes to stability under physiological conditions, a topic frequently discussed in medicinal chemistry forums.

From a synthetic perspective, the preparation of CAS No. 1021218-41-6 involves multi-step organic reactions, including alkylation and protecting group strategies. Laboratories focusing on high-throughput screening often prioritize this compound due to its modular structure, which allows for derivatization. Searches like "scalable synthesis of dihydroxyphenyl ketones" and "purification methods for 1021218-41-6" highlight the practical challenges and innovations associated with its production.

Environmental and safety considerations are also pivotal in discussions about 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one. While not classified as hazardous, its handling requires adherence to standard laboratory protocols. The compound's biodegradability and ecotoxicological profile are under evaluation, aligning with the broader shift toward eco-friendly chemical processes. This aspect resonates with the increasing public interest in green pharmaceuticals and sustainable research practices.

In summary, 1-{3-[(diethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one (CAS No. 1021218-41-6) represents a fascinating intersection of chemistry and applied science. Its structural complexity and functional diversity make it a valuable candidate for further exploration in both academic and industrial settings. As research progresses, keywords such as "structure-activity relationship of 1021218-41-6" and "industrial applications of methoxyphenyl ketones" will likely dominate future inquiries, underscoring the compound's enduring relevance.

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